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Compound of Interest

Compound Name: 1-Bromo-3-cyclopropylbenzene

Cat. No.: B155160 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 1-Bromo-3-cyclopropylbenzene, tailored for researchers, scientists, and

professionals in the field of drug development.

Core Molecular Data
1-Bromo-3-cyclopropylbenzene is a substituted aromatic compound. Its fundamental

molecular characteristics are summarized below, providing a foundational dataset for its use in

research and synthesis.

Property Value Citations

Molecular Formula C₉H₉Br [1][2][3]

Molecular Weight 197.07 g/mol [2][3][4][5]

CAS Number 1798-85-2 [1][2][3]

IUPAC Name 1-bromo-3-cyclopropylbenzene [4]

Physicochemical Properties
Further characterization of 1-Bromo-3-cyclopropylbenzene is provided by its physical and

chemical properties, which are crucial for experimental design and application.
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Property Value

Density 1.474 g/cm³

Boiling Point 230°C at 760 mmHg

Flash Point 95.5°C

Vapor Pressure 0.102 mmHg at 25°C

Refractive Index 1.604

LogP 3.32650

Form Solid

Note: The data for the physicochemical properties table is derived from general chemical

information databases and may vary based on experimental conditions.

Experimental Protocols
Detailed experimental protocols for the synthesis or application of 1-Bromo-3-
cyclopropylbenzene are not publicly available within the scope of this guide. Researchers

should refer to specific publications or patents that utilize this compound for methodological

details.

Visualization of Core Attributes
The logical relationship between the compound's name, its elemental composition (molecular

formula), and its resulting molecular weight is a fundamental concept in chemistry. This

relationship is depicted in the following diagram.

1-Bromo-3-cyclopropylbenzene Molecular Formula
C₉H₉Br

is described by Molecular Weight
197.07 g/mol

results in

Click to download full resolution via product page

Figure 1. Relationship between Compound Name, Formula, and Molecular Weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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